Cas no 878712-26-6 (1-(2-phenylethyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one)

• Product Name: 1-(2-phenylethyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one
• CAS No: 878712-26-6
• MF: C₂₂H₂₅N₃O
• MW: 347.45340514183
• CID: 5449303
• Update Time: 2025-10-24

1-(2-phenylethyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-phenylethyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
• 1-(2-phenylethyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

• Inchi： 1S/C22H25N3O/c1-2-13-25-20-11-7-6-10-19(20)23-22(25)18-15-21(26)24(16-18)14-12-17-8-4-3-5-9-17/h3-11,18H,2,12-16H2,1H3
• InChI Key： CNFQYFODRVTGCX-UHFFFAOYSA-N
• SMILES： N1(CCC2=CC=CC=C2)CC(C2N(CCC)C3=CC=CC=C3N=2)CC1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-(2-phenylethyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one

Comprehensive Overview of 1-(2-phenylethyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 878712-26-6)

The compound 1-(2-phenylethyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 878712-26-6) is a structurally intricate molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique benzodiazol and pyrrolidin-2-one moieties make it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of central nervous system (CNS) targets, given its ability to interact with neurotransmitter receptors. The compound's CAS number 878712-26-6 serves as a critical identifier in global chemical databases, ensuring precise tracking and regulatory compliance.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in drug discovery and precision medicine. 1-(2-phenylethyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one aligns with this trend, as its multi-targeted properties offer potential applications in treating neurological disorders. For instance, its benzodiazol core is reminiscent of other clinically validated compounds targeting GABA receptors, a hot topic in anxiety and epilepsy research. This connection has spurred interest in its structure-activity relationship (SAR), with studies exploring modifications to enhance efficacy and reduce side effects.

The synthesis of CAS No. 878712-26-6 involves sophisticated organic chemistry techniques, including cyclization and N-alkylation reactions. These methods are frequently discussed in academic literature and patent filings, reflecting the compound's commercial and scientific value. Notably, its pyrrolidin-2-one scaffold is a common feature in bioactive molecules, further underscoring its versatility. Laboratories specializing in medicinal chemistry often prioritize such compounds due to their drug-like properties, such as favorable lipophilicity and metabolic stability.

From an SEO perspective, queries related to 1-(2-phenylethyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one often include terms like "benzodiazol derivatives," "pyrrolidin-2-one synthesis," and "CNS drug candidates." These long-tail keywords reflect the compound's niche appeal among researchers and pharmaceutical developers. Additionally, its CAS number 878712-26-6 is frequently searched in chemical databases like PubChem and Reaxys, highlighting its importance in cheminformatics. By integrating these terms, this article aims to address common user inquiries while maintaining technical accuracy.

Beyond its pharmaceutical potential, 1-(2-phenylethyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one is also studied for its biochemical interactions. For example, its affinity for enzyme targets like kinases and proteases has been explored in cancer research, a field with high public interest. This aligns with broader trends in personalized medicine, where small-molecule inhibitors are increasingly tailored to individual genetic profiles. Such applications make the compound a subject of cross-disciplinary research, bridging chemistry, biology, and clinical science.

In conclusion, 1-(2-phenylethyl)-4-(1-propyl-1H-1,3-benzodiazol-2-yl)pyrrolidin-2-one (CAS No. 878712-26-6) represents a compelling example of modern medicinal chemistry. Its structural complexity and therapeutic potential resonate with current scientific priorities, from CNS disorders to oncology. As drug discovery evolves, compounds like this will likely remain at the forefront of innovation, offering new avenues for disease treatment and biomedical research.